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Compound of Interest

Compound Name: Ethyl 3-hydroxy-5-methylbenzoate

CAS No.: 1126430-75-8

Cat. No.: B1528403

Get Quote

Executive Summary
Ethyl 3-hydroxy-5-methylbenzoate (CAS: 1126430-75-8) is a key intermediate in the

synthesis of bioactive molecules, including kinase inhibitors used in oncology and autoimmune

therapies.[1] Structurally, it is an ethyl ester derivative of orsellinic acid analogues,

characterized by a 1,3,5-substitution pattern on the benzene ring.

This guide provides a rigorous spectroscopic profile of the compound, synthesizing

experimental data from patent literature with theoretical assignments. It is designed for

medicinal chemists requiring precise characterization data for quality control and structural

validation.

Chemical Identity & Physical Properties[1][3][4][5][6]
[7][8][9][10]
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Property Data

IUPAC Name Ethyl 3-hydroxy-5-methylbenzoate

CAS Number 1126430-75-8

Molecular Formula

Molecular Weight 180.20 g/mol

Physical State Off-white solid [1]

Solubility
Soluble in Ethanol, DMSO, Chloroform;

sparingly soluble in water.

Key Functional Groups
Phenolic Hydroxyl (-OH), Ethyl Ester (-COOEt),

Aromatic Methyl (-CH3)

Synthesis & Structural Context
Understanding the synthesis is critical for interpreting the spectroscopic data, particularly for

identifying common impurities like unreacted starting material (3-hydroxy-5-methylbenzoic

acid).

Synthesis Pathway (Fischer Esterification)
The compound is typically synthesized via acid-catalyzed esterification of 3-hydroxy-5-

methylbenzoic acid with ethanol.
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Figure 1: Acid-catalyzed synthesis pathway. Unreacted acid is the primary impurity to monitor.

Spectroscopic Atlas
Nuclear Magnetic Resonance ( H NMR)
The

H NMR spectrum exhibits a distinct pattern characteristic of 1,3,5-substituted aromatics. The
aromatic protons often appear as singlets or fine doublets due to small meta-coupling (

Hz).

Experimental Data (400 MHz,

): [1]

Shift (

ppm)
Multiplicity Integration

Coupling (

Hz)
Assignment

Structural
Context

7.46 Doublet (d) 1H 0.7 Hz
Ar-H (C2 or

C6)

Ortho to

Ester &

Methyl

7.40 Singlet (s) 1H -
Ar-H (C2 or

C6)

Ortho to

Ester & OH

6.90 Singlet (s) 1H - Ar-H (C4)
Between

Methyl & OH

4.39 Quartet (q) 2H 7.0 Hz
Ethyl

Methylene

2.37 Singlet (s) 3H -
Aromatic

Methyl

1.41 Triplet (t) 3H 7.2 Hz Ethyl Methyl

*Note: While reported as singlets in some low-resolution contexts, high-field instruments may

resolve these as fine doublets or triplets due to meta-coupling.
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Nuclear Magnetic Resonance ( C NMR)
Direct experimental

C data for the ester is often proprietary. Below is a comparative analysis using the
experimentally verified acid precursor [2] and calculated shifts for the ester modification.

Carbon Position Acid Shift (ppm) [2]
Predicted Ester
Shift (ppm)

Assignment

C=O 170.26 166.8
Carbonyl (Ester shift <

Acid)

C-OH 155.34 155.5 Phenolic Carbon (C3)

C-H (Ar) 140.55 140.2
Aromatic Ring (C5 -

Methyl sub)

C-H (Ar) 130.65 130.5 Aromatic Ring

C-H (Ar) 122.25 122.0 Aromatic Ring

C-H (Ar) 121.03 120.8 Aromatic Ring

C-H (Ar) 113.00 113.5
Aromatic Ring (Ortho

to OH)

N/A 61.0 Ethyl Methylene

20.20 21.2 Aromatic Methyl

(Et) N/A 14.2 Ethyl Methyl

Mass Spectrometry (MS)
Ionization Mode: Electrospray Ionization (ESI) or EI.

Molecular Ion:

181

(Positive mode) [1].
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Fragmentation Pattern (EI):

m/z 180: Molecular Ion

.

m/z 135: Loss of Ethoxy group

.

m/z 107: Loss of Ester group

, forming a hydroxytoluene cation.

Infrared Spectroscopy (IR)
Diagnostic bands derived from functional group analysis.

Wavenumber (

)
Vibration Mode Functional Group

3300 - 3450 O-H Stretch (Broad) Phenol

1700 - 1720 C=O Stretch (Strong) Conjugated Ester

1200 - 1300 C-O Stretch Ester C-O-C

2850 - 2950 C-H Stretch Alkyl (Ethyl/Methyl)

1580 - 1600 C=C Stretch Aromatic Ring

Experimental Protocol: Isolation & Characterization
Sourced from Patent US 9,714,234 B2 [1].[2]

Procedure
Reaction: Dissolve 3-hydroxy-5-methylbenzoic acid (2.50 g, 16.4 mmol) in Ethanol (100 mL).

Catalysis: Add concentrated Sulfuric Acid (
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, 5 mL, 94 mmol).

Reflux: Heat the mixture to reflux (approx. 78°C) on an oil bath for 18 hours.

Work-up:

Cool to room temperature.[2]

Concentrate under reduced pressure to a small volume (20-30 mL).

Dilute with Water (100-150 mL).

Observation: A gum deposits, which solidifies upon stirring and trituration.[2]

Isolation: Filter the precipitate, wash with water, and dry under vacuum.[1][3][2]

Yield: ~2.63 g (89%) as an off-white solid.

Quality Control Checkpoint
TLC: Run in Hexane:Ethyl Acetate (7:3). The ester (

) should be distinct from the acid (

, often streaks).

Impurity Signal: Look for a broad singlet at

11.0-13.0 ppm in

H NMR; its presence indicates unreacted carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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